N-[4-[4-(4-Morpholinylcarbonyl)-1-piperidinyl]phenyl]-2-phenoxy-5-pyrimidinecarboxamide

• IUPAC Name: N-[4-[4-(morpholine-4-carbonyl)piperidin-1-yl]phenyl]-2-phenoxypyrimidine-5-carboxamide
• InChI: InChI=1S/C27H29N5O4/c33-25(21-18-28-27(29-19-21)36-24-4-2-1-3-5-24)30-22-6-8-23(9-7-22)31-12-10-20(11-13-31)26(34)32-14-16-35-17-15-32/h1-9,18-20H,10-17H2,(H,30,33)
• InChI Key: NLSSUSRERAMBTA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N2CCOCC2)C3=CC=C(C=C3)NC(=O)C4=CN=C(N=C4)OC5=CC=CC=C5
• Molecular Formula: C27H29N5O4
• Molecular Weight: 487.5 g/mol

Description

TFC 007 is a potent inhibitor of hematopoietic prostaglandin D synthase, an enzyme involved in the production of prostaglandin D2. This compound has shown significant potential in scientific research, particularly in the fields of immunology and inflammation .

Scientific Research Applications

TFC 007 has a wide range of applications in scientific research:

Chemistry: Used as a model compound in the study of enzyme inhibition and reaction mechanisms.

Biology: Investigated for its role in modulating immune responses and inflammation.

Medicine: Potential therapeutic agent for conditions involving excessive prostaglandin D2 production, such as allergic rhinitis.

Industry: Utilized in the development of new pharmaceuticals and chemical probes.

Mechanism of Action

TFC 007 exerts its effects by inhibiting hematopoietic prostaglandin D synthase, thereby reducing the production of prostaglandin D2. This inhibition occurs through the binding of TFC 007 to the active site of the enzyme, preventing the conversion of prostaglandin H2 to prostaglandin D2 . The molecular targets involved include the active site residues of hematopoietic prostaglandin D synthase .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of TFC 007 involves several steps, starting with the preparation of intermediate compounds. One common method includes the reaction of 4-morpholinylcarbonyl-1-piperidinylphenyl with phenoxy-5-pyrimidinecarboxamide under specific conditions . The reaction typically requires the use of solvents like methanol and tetrahydrofuran, along with catalysts such as palladium on carbon .

Industrial Production Methods

Industrial production of TFC 007 follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

TFC 007 primarily undergoes substitution reactions due to the presence of reactive functional groups. It can also participate in oxidation and reduction reactions under specific conditions .

Common Reagents and Conditions

Common reagents used in the reactions involving TFC 007 include hydrogen gas for reduction reactions and various oxidizing agents for oxidation reactions. Solvents like dimethyl sulfoxide and methanol are frequently used .

Major Products

The major products formed from the reactions of TFC 007 depend on the specific reagents and conditions used. For example, reduction reactions typically yield deoxygenated derivatives, while substitution reactions can produce a variety of substituted compounds .

Comparison with Similar Compounds

Similar Compounds

HQL-79: Another inhibitor of hematopoietic prostaglandin D synthase, but with different binding characteristics.

F092: Contains a similar N-phenyl-5-pyrimidinecarboxamide moiety, but with distinct structural features.

Uniqueness of TFC 007

TFC 007 is unique due to its high selectivity and potency as an inhibitor of hematopoietic prostaglandin D synthase. It exhibits negligible effects on other enzymes such as cyclooxygenase-1, cyclooxygenase-2, and lipoxygenase . This selectivity makes it a valuable tool in scientific research and potential therapeutic applications .